Cas no 773870-02-3 (3-Cyclohexene-1-carboxylicacid, 3,5-dimethyl-)

• Product name: 3-Cyclohexene-1-carboxylicacid, 3,5-dimethyl-
• CAS No: 773870-02-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 552232
• PubChem ID: 45084785

3-Cyclohexene-1-carboxylicacid, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 3,5-dimethyl-
• 3-Cyclohexene-1-carboxylicacid,3,5-dimethyl-(9CI)
• 3,5-dimethylcyclohex-3-ene-1-carboxylic acid
• 773870-02-3
• SCHEMBL22644812
• AKOS006291943
• DTXSID10665705

• Inchi： InChI=1S/C9H14O2/c1-6-3-7(2)5-8(4-6)9(10)11/h3,6,8H,4-5H2,1-2H3,(H,10,11)
• InChI Key： JNFCNFSDEGSSIJ-UHFFFAOYSA-N
• SMILES： CC1CC(CC(=C1)C)C(=O)O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids